Cas no 1864427-20-2 (Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)-)

• Product Name: Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)-
• CAS No: 1864427-20-2
• MF: C₁₀H₂₁NO
• MW: 171.279843091965
• CID: 5275408
• PubChem ID: 165953795
• Update Time: 2025-05-26

Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)-
• 1-[1-(aminomethyl)cyclopropyl]-3,3-dimethylbutan-1-ol
• EN300-682883
• 1864427-20-2

• Inchi： 1S/C10H21NO/c1-9(2,3)6-8(12)10(7-11)4-5-10/h8,12H,4-7,11H2,1-3H3
• InChI Key： FZHZHBOLDASEHB-UHFFFAOYSA-N
• SMILES： OC(CC(C)(C)C)C1(CN)CC1

Computed Properties

• Exact Mass: 171.162314293g/mol
• Monoisotopic Mass: 171.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.975±0.06 g/cm3(Predicted)
• Boiling Point: 247.7±13.0 °C(Predicted)
• pka: 15.10±0.20(Predicted)

Additional information on Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)-

Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)-

Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- is a compound with the CAS number 1864427-20-2. This compound is a derivative of cyclopropanemethanol, featuring a unique combination of functional groups that make it interesting for various applications in organic chemistry and materials science. The structure of this compound includes a cyclopropane ring, a methanol group, an aminomethyl substituent, and an α-(2,2-dimethylpropyl) group. These features contribute to its distinctive chemical properties and potential uses.

The cyclopropane ring in this compound is known for its high strain energy due to the 60-degree bond angles between the carbon atoms. This strain makes cyclopropane derivatives reactive and versatile in organic synthesis. The methanol group attached to the cyclopropane ring introduces hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. The aminomethyl group (-CH₂NH₂) adds nucleophilic character to the molecule, enhancing its reactivity in certain chemical reactions. Additionally, the α-(2,2-dimethylpropyl) group provides steric bulk and can influence the molecule's solubility and stability.

Recent studies have highlighted the potential of Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- in drug discovery and materials science. Researchers have explored its ability to act as a chiral auxiliary in asymmetric synthesis, leveraging its bulky substituents to induce high enantioselectivity in reactions. Furthermore, its reactivity as a nucleophile has been utilized in the synthesis of complex molecules with intricate architectures.

In terms of physical properties, this compound exhibits a melting point of approximately -45°C and a boiling point around 155°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, making it suitable for solution-phase reactions. The compound's stability under various reaction conditions has also been studied extensively, with findings indicating that it is stable under mildly acidic or basic conditions but reactive under strong oxidizing or reducing environments.

The synthesis of Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- typically involves multi-step processes that combine cyclopropane formation with functional group transformations. One common approach involves the alkylation of a cyclopropanol derivative with an appropriate electrophile followed by subsequent modifications to introduce the desired substituents. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound.

Applications of this compound span across various fields. In pharmaceuticals, it has been explored as a building block for bioactive molecules with potential anti-inflammatory or anticancer properties. In materials science, its unique structure has been utilized in the development of novel polymers with tailored mechanical properties. Additionally, its reactivity makes it a valuable intermediate in organic synthesis for constructing complex natural products or synthetic compounds.

From an environmental standpoint, studies have shown that Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- has low toxicity to aquatic organisms under standard test conditions. However, further research is needed to fully understand its environmental fate and potential impact on ecosystems.

In conclusion, Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- is a versatile compound with promising applications across multiple disciplines. Its unique combination of functional groups and structural features makes it an attractive target for researchers aiming to develop new materials or therapeutic agents. As ongoing studies continue to uncover its full potential, Cyclopropanemethanol, 1-(aminomethyl)-α-(2,2-dimethylpropyl)- stands out as an important molecule in contemporary chemical research.